Cas no 1799974-74-5 (5-Bromo-1-ethyl-4-methyl-1H-benzod1,2,3triazole)

• Product Name: 5-Bromo-1-ethyl-4-methyl-1H-benzod1,2,3triazole
• CAS No: 1799974-74-5
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• MDL: MFCD28969703
• CID: 4617302
• PubChem ID: 101043773
• Update Time: 2025-08-04

5-Bromo-1-ethyl-4-methyl-1H-benzod1,2,3triazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-ethyl-4-methyl-1H-benzo[d][1,2,3]triazole
• 5-Bromo-1-Ethyl-4-Methyl-1H-Benzo[D][1,2,3]Triazole(WXC03541)
• 1H-Benzotriazole, 5-bromo-1-ethyl-4-methyl-
• 5-bromo-1-ethyl-4-methylbenzotriazole
• 5-Bromo-1-ethyl-4-methyl-1H-benzod1,2,3triazole

• MDL： MFCD28969703
• Inchi： 1S/C9H10BrN3/c1-3-13-8-5-4-7(10)6(2)9(8)11-12-13/h4-5H,3H2,1-2H3
• InChI Key： IQNGUAKMBYLHIA-UHFFFAOYSA-N
• SMILES： N1(CC)C2=CC=C(Br)C(C)=C2N=N1

Computed Properties

• Exact Mass: 239.00581g/mol
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 5-Bromo-1-ethyl-4-methyl-1H-benzod1,2,3triazole

5-Bromo-1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazole: A Comprehensive Overview

The compound 5-Bromo-1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazole (CAS No. 1799974-74-5) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzotriazoles, which are known for their versatile applications in various industries. The structure of 5-Bromo-1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazole is characterized by a benzene ring fused with a triazole ring system, featuring bromine and ethyl substituents at specific positions. This unique structure endows the compound with distinctive chemical properties and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Bromo-1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazole through multi-component reactions and transition metal-catalyzed processes. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for high-end applications. The incorporation of bromine and ethyl groups into the molecule significantly influences its electronic properties, rendering it an excellent candidate for use in electronic materials and sensors.

In terms of applications, 5-Bromo-1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazole has found its niche in the development of advanced materials such as organic light-emitting diodes (OLEDs) and perovskite solar cells. Its ability to act as a charge transport layer material is attributed to its favorable energy levels and high thermal stability. Moreover, researchers have explored its potential as a precursor for constructing two-dimensional covalent organic frameworks (COFs), which are promising for gas storage and catalysis.

The synthesis of 5-Bromo-1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazole involves a series of well-defined steps that ensure the precise placement of substituents on the aromatic ring. The reaction typically begins with the preparation of an intermediate triazole derivative, followed by bromination and alkylation steps to introduce the desired substituents. The use of mild reaction conditions and environmentally friendly solvents has made this synthesis process more sustainable and scalable.

From a biological standpoint, 5-Bromo-1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazole has shown potential as a bioactive molecule in drug discovery programs. Its ability to modulate enzyme activity and interact with cellular receptors makes it a valuable lead compound for developing novel therapeutic agents. Recent studies have highlighted its anti-inflammatory and anticancer properties, paving the way for further exploration in preclinical models.

In conclusion, 5-Bromo-1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazole (CAS No. 1799974